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Compound of Interest

Compound Name: PI1-3065

Cat. No.: B1677771

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with the
selective PI3K p1104 inhibitor, PI-3065, in vitro.

Frequently Asked Questions (FAQS)

Q1: What is PI-3065 and what is its primary mechanism of action?

PI-3065 is a potent and selective inhibitor of the p110d catalytic subunit of phosphoinositide 3-
kinase (PI13K).[1][2][3] Its mechanism of action involves blocking the PI3K/Akt/mTOR signaling
pathway, which is crucial for cell growth, proliferation, and survival.[4][5] PI-3065 exhibits high
selectivity for the p110d isoform, making it a valuable tool for studying the specific roles of this
isoform in various cellular processes, particularly in immune cells and certain cancers.[4][6]

Q2: What are the recommended solvents for dissolving PI1-30657

P1-3065 is readily soluble in dimethyl sulfoxide (DMSO).[1][7][8][9] It is practically insoluble in
water and ethanol. For optimal results, it is crucial to use fresh, anhydrous (hygroscopic)
DMSO, as moisture can significantly reduce the solubility of the compound.[1][7]

Q3: What is the recommended final concentration of DMSO in my in vitro experiments?

To avoid solvent-induced cytotoxicity, the final concentration of DMSO in your cell culture
medium should be kept as low as possible, ideally below 0.5%.[10][11][12] For sensitive cell
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lines, a final DMSO concentration of 0.1% or lower is recommended.[10][11] It is essential to
include a vehicle control (media with the same final concentration of DMSO) in your
experiments to account for any potential effects of the solvent on cell viability and function.

Troubleshooting Guide: PI-3065 Solubility Issues
Issue 1: PI-3065 powder is not dissolving in DMSO.

o Possible Cause: The DMSO may have absorbed moisture, reducing its solvating capacity.
The concentration may be too high for initial dissolution.

e Solution:

o

Use a fresh, unopened vial of anhydrous, high-purity DMSO.[1][7]

o

Gentle warming of the solution to 37°C can aid dissolution.

[¢]

Use of an ultrasonic bath can help break up any clumps and facilitate dissolution.[1][8]

[¢]

Ensure you are not exceeding the maximum solubility limit (see Table 1).

Issue 2: Precipitate forms after diluting the PI1-3065

DMSO stock solution into aqueous cell culture medium.

o Possible Cause: PI-3065 is poorly soluble in aqueous solutions. The rapid change in solvent
polarity upon dilution can cause the compound to precipitate out of solution.

e Solution:

o Pre-warm the media: Ensure your cell culture medium is at 37°C before adding the PI-
3065 stock solution.[13]

o Stepwise Dilution: Instead of adding the concentrated DMSO stock directly to the final
volume of media, perform a serial dilution. First, dilute the DMSO stock into a smaller
volume of pre-warmed media, vortex gently, and then add this intermediate dilution to the
rest of your media.
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o Increase Final Volume: If possible, prepare a more dilute stock solution in DMSO so that a

larger volume can be added to the media, reducing the localized concentration shock.

o Quickly Mix: After adding the PI1-3065 stock to the media, mix the solution immediately and

thoroughly by gentle inversion or swirling to ensure rapid and uniform dispersion.

o Consider Serum Content: If using serum-free media, the absence of proteins that can help

stabilize hydrophobic compounds may exacerbate precipitation. If your experimental

design allows, the presence of serum may aid in solubility.[13]

Quantitative Data Summary

Table 1: Solubility of PI-3065

Solvent Solubility Notes
Requires fresh, anhydrous
DMSO 25 mg/mL to 100 mg/mL DMSO. Sonication may be
needed.[1][7][8][9]
Water < 0.1 mg/mL (Insoluble) [8]
Ethanol Insoluble

Table 2: In Vitro Inhibitory Activity of PI-3065

Target IC50

PI3K p110% 5nM-15nM
PI3K p110a 910 nM

PI3K p110pB 600 nM

PI3K p110y >10,000 nM

IC50 values are a measure of the concentration of a drug that is required for 50% inhibition in

vitro.[1][3]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM PI-3065 Stock
Solution in DMSO

Materials:

P1-3065 powder (Molecular Weight: 506.64 g/mol )

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Calculate the mass of PI-3065 required. For 1 mL of a 10 mM stock solution:

o Mass (g) = 10 mmol/L * 1 L/1000 mL * 1 mL * 506.64 g/mol = 0.0050664 g = 5.07 mg
e Weigh out 5.07 mg of PI-3065 powder and place it in a sterile microcentrifuge tube.

e Add 1 mL of fresh, anhydrous DMSO to the tube.

» Vortex the solution thoroughly for 1-2 minutes until the powder is completely dissolved. If
dissolution is slow, use an ultrasonic bath for 5-10 minutes.

 Visually inspect the solution to ensure there are no visible particles.

» Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

» Store the stock solution at -20°C or -80°C for long-term stability.
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Protocol 2: Preparation of a 10 uM PI1-3065 Working
Solution in Cell Culture Medium

Materials:
e 10 mM PI-3065 stock solution in DMSO
e Pre-warmed (37°C) cell culture medium
 Sterile conical tubes
Procedure:
o Calculate the required volume of stock solution:
o Using the formula M1V1 = M2V2:
= M1 =10 mM (stock concentration)
= M2 =10 uM = 0.01 mM (final concentration)
» V2 =10 mL (example final volume)
= V1=(M2*V2)/M1=(0.01mM*10mL)/10 mM =0.01 mL =10 pL
» Calculate the final DMSO concentration:
o (Volume of DMSO stock / Final volume of media) * 100%
o (10 pL/ 10,000 pL) * 100% = 0.1%
e Add 9.99 mL of pre-warmed cell culture medium to a sterile conical tube.
e Add 10 pL of the 10 mM PI-3065 DMSO stock solution to the medium.

o Immediately cap the tube and mix by gentle inversion 3-5 times to ensure homogeneity and
prevent precipitation.

e The 10 uM PI-3065 working solution is now ready for use in your cell-based assays.
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Caption: PI3K p110d signaling pathway and the inhibitory action of PI-3065.
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Start:
P1-3065 Solubility Issue

Is the DMSO fresh
and anhydrous?

Does precipitate form upon
dilution in aqueous media?

Follow Dilution Troubleshooting:
1. Pre-warm media
2. Stepwise dilution
3. Mix immediately

Is the final concentration

too high? No

Lower the working concentration
if experimentally feasible

Consult further technical support

Solubility Issue Resolved

Click to download full resolution via product page

Caption: Workflow for troubleshooting PI-3065 solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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